Cas no 1038236-66-6 ((1-Cyclopropylethyl)(3-methoxypropyl)amine)

• Product Name: (1-Cyclopropylethyl)(3-methoxypropyl)amine
• CAS No: 1038236-66-6
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5069135
• Update Time: 2025-07-23

(1-Cyclopropylethyl)(3-methoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• (1-cyclopropylethyl)(3-methoxypropyl)amine
• N-(1-cyclopropylethyl)-3-methoxypropan-1-amine
• (1-Cyclopropylethyl)(3-methoxypropyl)amine

• Inchi： 1S/C9H19NO/c1-8(9-4-5-9)10-6-3-7-11-2/h8-10H,3-7H2,1-2H3
• InChI Key： VXBUFMBZIHXDOZ-UHFFFAOYSA-N
• SMILES： O(C)CCCNC(C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 102
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3

Additional information on (1-Cyclopropylethyl)(3-methoxypropyl)amine

Introduction to (1-Cyclopropylethyl)(3-methoxypropyl)amine and Its Applications in Modern Chemical Biology

(1-Cyclopropylethyl)(3-methoxypropyl)amine, with the CAS number 1038236-66-6, is a compound of significant interest in the field of chemical biology. This amine derivative, characterized by its unique structural features, has garnered attention for its potential applications in pharmaceutical research and drug development. The compound's molecular structure, featuring a cyclopropyl group and a 3-methoxypropyl side chain, contributes to its distinct chemical properties and reactivity, making it a valuable candidate for various synthetic and biological studies.

The cyclopropylethyl moiety in (1-Cyclopropylethyl)(3-methoxypropyl)amine introduces a rigid three-membered ring into the molecule, which can influence the compound's spatial orientation and interactions with biological targets. This structural feature is particularly relevant in the design of enzyme inhibitors and receptor modulators, where precise spatial constraints are often necessary to achieve high affinity and selectivity. The presence of the 3-methoxypropyl group further enhances the compound's versatility, providing a hydrophobic anchor that can improve solubility and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of amine derivatives like (1-Cyclopropylethyl)(3-methoxypropyl)amine. These compounds have been investigated for their roles in modulating various biological pathways, including neurotransmitter systems and inflammatory responses. For instance, studies have suggested that amine-based molecules can interact with neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative disorders. The unique structural attributes of (1-Cyclopropylethyl)(3-methoxypropyl)amine make it a promising candidate for further exploration in this context.

The synthesis of (1-Cyclopropylethyl)(3-methoxypropyl)amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the importance of innovative methodologies in modern drug discovery.

One of the most compelling aspects of (1-Cyclopropylethyl)(3-methoxypropyl)amine is its potential as a building block for more complex pharmacophores. By leveraging its structural motifs, researchers can design novel derivatives with enhanced biological activity and improved pharmacokinetic profiles. This approach aligns with the growing trend toward structure-based drug design, where computational modeling and high-throughput screening are used to identify promising candidates rapidly.

The biological activity of (1-Cyclopropylethyl)(3-methoxypropyl)amine has been preliminarily assessed through in vitro assays that evaluate its interaction with target proteins and enzymes. Initial findings suggest that the compound exhibits moderate affinity for certain neurotransmitter receptors, indicating its potential as an allosteric modulator or competitive antagonist. Further investigations are warranted to elucidate its precise mechanism of action and to explore its therapeutic implications.

In conclusion, (1-Cyclopropylethyl)(3-methoxypropyl)amine represents a fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features, combined with its observed biological activity, make it a valuable asset for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics that address complex diseases.